![molecular formula C16H25BrClNO B1374502 3-[2-(2-Bromo-4-isopropylphenoxy)ethyl]piperidine hydrochloride CAS No. 1219979-19-7](/img/structure/B1374502.png)
3-[2-(2-Bromo-4-isopropylphenoxy)ethyl]piperidine hydrochloride
Overview
Description
3-[2-(2-Bromo-4-isopropylphenoxy)ethyl]piperidine hydrochloride is a chemical compound with the molecular formula C16H25BrClNO . It is used in pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, attached to a bromo-isopropylphenoxy ethyl group . The exact linear structure formula is not provided in the available resources .Physical and Chemical Properties Analysis
This compound has a molecular weight of 362.73 . Other physical and chemical properties such as boiling point, solubility, and stability are not specified in the available resources .Scientific Research Applications
Synthesis and Antimicrobial Activities : A related compound, (2Z)-4,6-diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride, was synthesized and tested for its antimicrobial properties. This study demonstrates the potential for similar piperidine derivatives in antimicrobial applications (Ovonramwen et al., 2019).
Metabolic Activity in Obese Rats : Research on a structurally similar compound, 3-hydroxymethyl N-methyl piperidine (4-chlorophenoxy) acetate hydrochloride, showed its influence on metabolic activity, such as reduced food intake and weight gain in obese rats (Massicot et al., 1985).
Feeding Behavior and Toxicity : Another study on the effects of 3-hydroxymethyl N-methyl piperidine (4-chlorophenoxyacetate) hydrochloride demonstrated its impact on feeding behavior, highlighting the potential of piperidine derivatives in influencing satiety and obesity (Massicot et al., 1984).
Antibacterial Potential : A study on acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, which included compounds related to the piperidine structure, revealed moderate antibacterial activity against various strains, indicating potential medical applications (Iqbal et al., 2017).
Neuroleptic Agent Synthesis : Research on the synthesis of neuroleptic agents, such as 2′-amino-4′-fluoro-4-[4-hydroxy-4-(3-trifluoromethylphenyl)piperidino-2-14C] - butyrophenone, demonstrates the use of piperidine derivatives in the development of compounds for neurological studies (Nakatsuka et al., 1981).
Anti-Acetylcholinesterase Activity : Piperidine derivatives have been evaluated for their anti-acetylcholinesterase (anti-AChE) activity. A study on 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives found that these compounds have significant potential in this area (Sugimoto et al., 1990).
Enantiomeric Resolution Studies : The enantiomeric resolution of piperidine derivatives, such as 5-bromo-3-ethyl-3-(4-nitrophenyl)-piperidine-2,6-dione, on a Chiralpak IA column, was explored. This research contributes to the understanding of chirality in piperidine derivatives (Ali et al., 2016).
Cytotoxic and Anticancer Agents : A study on the synthesis of 4-(beta-Arylvinyl)-3-(beta-arylvinylketo)-1-ethyl-4-piperidinols highlighted their significant cytotoxicity toward various cells, suggesting potential applications in cancer research (Dimmock et al., 1998).
Mechanism of Action
Safety and Hazards
Safety information for this compound suggests that it should be handled with care. Precautionary statements include avoiding breathing dust/fume/gas/mist/vapours/spray and keeping away from heat/sparks/open flames/hot surfaces . More specific hazard information is not provided in the available resources .
Properties
IUPAC Name |
3-[2-(2-bromo-4-propan-2-ylphenoxy)ethyl]piperidine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24BrNO.ClH/c1-12(2)14-5-6-16(15(17)10-14)19-9-7-13-4-3-8-18-11-13;/h5-6,10,12-13,18H,3-4,7-9,11H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWIYFJDCXXYJSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C=C1)OCCC2CCCNC2)Br.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25BrClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.